N-{[(7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}glycine

Specification

• Molecular Formula: C17H17NO6
• Molecular Weight: 331.32 g/mol
• IUPAC Name: 2-[[2-[(7-methyl-4-oxo-2,3-dihydro-1H-cyclopenta[c]chromen-9-yl)oxy]acetyl]amino]acetic acid
• Standard InChI: InChI=1S/C17H17NO6/c1-9-5-12(23-8-14(19)18-7-15(20)21)16-10-3-2-4-11(10)17(22)24-13(16)6-9/h5-6H,2-4,7-8H2,1H3,(H,18,19)(H,20,21)
• Standard InChI Key: NYVPXSDCDBFMKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCC3)C(=O)O2)C(=C1)OCC(=O)NCC(=O)O

Introduction

Biological Activities

Chromene derivatives, including those with similar structures to N-{[(7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}glycine, have been studied for various biological activities:

• Antioxidant Activity: Chromene compounds are known for their antioxidant properties, which can help protect against oxidative stress in biological systems.

• Anti-inflammatory Activity: Some chromene derivatives have shown potential in reducing inflammation, which is beneficial for treating conditions like arthritis.

• Antimicrobial Activity: These compounds may exhibit antimicrobial properties, making them candidates for developing new antibiotics.

Biological Activity	Potential Application
Antioxidant	Protection against oxidative stress
Anti-inflammatory	Treatment of inflammatory diseases
Antimicrobial	Development of new antibiotics

Potential Applications

Given the biological activities associated with chromene derivatives, N-{[(7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}glycine could have potential applications in:

• Pharmaceuticals: As a lead compound for developing new drugs targeting oxidative stress, inflammation, or microbial infections.

• Cosmetics: Due to its antioxidant properties, it might be used in skincare products to protect against environmental stressors.

Application Area	Potential Use
Pharmaceuticals	Drug development for oxidative stress and inflammation
Cosmetics	Skincare products for antioxidant protection

Research Findings

Research on specific chromene derivatives like N-{[(7-methyl-4-oxo-1,2,3,4-tetrahydrocyclopenta[c]chromen-9-yl)oxy]acetyl}glycine is limited, but studies on related compounds suggest promising biological activities. For instance, chromene derivatives have shown efficacy in models of inflammation and oxidative stress.

Study Type	Findings
In vitro studies	Antioxidant and anti-inflammatory effects observed
In vivo studies	Potential therapeutic benefits in animal models